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Compound of Interest

Compound Name: SR-3029

Cat. No.: B15605462 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

immediate, essential safety and logistical information for the handling of SR-3029, a potent and

selective casein kinase 1δ/1ε (CK1δ/ε) inhibitor. Adherence to these guidelines is critical to

ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling SR-3029, a comprehensive approach to personal safety is mandatory. The

following table summarizes the required personal protective equipment.
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Protection Type Required Equipment Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times when

handling the compound to

protect against splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves for integrity

before use. Dispose of

contaminated gloves after use

in accordance with institutional

and local regulations.

Body Protection Laboratory coat

A standard laboratory coat is

required to prevent skin

contact.

Respiratory Protection

Not required under normal

conditions of use with

adequate ventilation

If dusts are generated or

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary. Consult

your institution's safety officer.

General Hygiene ---

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.

Wash hands thoroughly after

handling.

Operational Plan: Handling and Storage
A clear operational plan is crucial for the safe and effective use of SR-3029 in a laboratory

setting.

Engineering Controls
Ventilation: Work with SR-3029 should be conducted in a well-ventilated area. A chemical

fume hood is recommended for procedures that may generate dust or aerosols.

First Aid Measures
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.

In Case of Skin Contact: Immediately wash skin with soap and plenty of water. Get medical

attention if irritation develops.

In Case of Eye Contact: Flush eyes with plenty of water for at least 15 minutes. Get medical

attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Storage
Conditions: Store in a tightly closed container.

Temperature: Recommended storage at -20°C.

Disposal Plan
Contaminated materials and waste containing SR-3029 must be handled as hazardous waste.

Disposal Method: Dispose of in accordance with all federal, state, and local environmental

regulations. Contact a licensed professional waste disposal service to dispose of this

material.

Contaminated Packaging: Dispose of as unused product.

Experimental Protocols
SR-3029 is a potent inhibitor of casein kinase 1δ (CK1δ) and CK1ε with IC50 values of 44 nM

and 260 nM, respectively.[1][2] It has been shown to inhibit the proliferation of melanoma and

breast cancer cell lines in vitro and reduce tumor growth in mouse xenograft models.[1]

In Vitro Kinase Assay
A common experiment to determine the inhibitory activity of SR-3029 is a kinase assay.

Methodology:
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Reaction Setup: The kinase reaction is typically performed in a 384-well plate in a final

volume of 10 µL.

Reagents: The reaction mixture contains 50 mM HEPES (pH 7.5), 5 mM MgCl₂, 0.1 mg/mL

bovine serum albumin, 1 mM DTT, 0.01% Triton X-100, and 1% DMSO.

Incubation: The reaction is initiated by the addition of ATP and the substrate. The plate is

incubated at room temperature.

Termination: After a set time (e.g., 10 minutes), the reaction is stopped by the addition of a

detection reagent.

Detection: The fluorescent signal, indicating kinase activity, is measured using a plate reader.

Data Analysis: Dose-response curves are generated by testing SR-3029 at various

concentrations (e.g., 3-fold dilutions starting from 10 µM) to calculate the IC50 value.

Cell Proliferation Assay
To assess the effect of SR-3029 on cancer cell growth, a cell proliferation assay such as the

MTT assay is used.

Methodology:

Cell Seeding: Cancer cells (e.g., A375 human melanoma cells) are seeded in a 96-well plate

at a specific density and allowed to adhere overnight.

Compound Treatment: The cells are then treated with various concentrations of SR-3029 or

a vehicle control (e.g., DMSO).

Incubation: The plate is incubated for a period of time (e.g., 72 hours).

MTT Addition: MTT reagent is added to each well and the plate is incubated to allow for the

formation of formazan crystals.

Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g.,

DMSO or a specialized buffer).
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Absorbance Measurement: The absorbance is read at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: The cell viability is calculated as a percentage of the vehicle-treated control,

and the EC50 value is determined.

Visualizations
The following diagrams illustrate key workflows and pathways related to the handling and

mechanism of SR-3029.
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Workflow for Safe Handling of SR-3029
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Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Eye Protection)

Weigh SR-3029 in a Ventilated Area
(e.g., Fume Hood)

Prepare Stock Solution
(e.g., in DMSO)

Perform In Vitro / In Vivo Experiments

Dispose of Contaminated Waste
(Gloves, Tips, etc.)

Clean Work Area

Doff PPE and Wash Hands
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Caption: A flowchart outlining the necessary steps for the safe handling of SR-3029.
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SR-3029 Mechanism of Action
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Caption: The inhibitory effect of SR-3029 on the Wnt/β-catenin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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